(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(3-fluoro-4-methoxyphenyl)methanone
CAS No.: 2210053-92-0
Cat. No.: VC4328881
Molecular Formula: C19H19ClFNO4S
Molecular Weight: 411.87
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2210053-92-0 |
|---|---|
| Molecular Formula | C19H19ClFNO4S |
| Molecular Weight | 411.87 |
| IUPAC Name | [7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-(3-fluoro-4-methoxyphenyl)methanone |
| Standard InChI | InChI=1S/C19H19ClFNO4S/c1-26-17-7-6-13(12-16(17)21)19(23)22-9-8-18(27(24,25)11-10-22)14-4-2-3-5-15(14)20/h2-7,12,18H,8-11H2,1H3 |
| Standard InChI Key | UWXFDUQZGCHRNF-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C(=O)N2CCC(S(=O)(=O)CC2)C3=CC=CC=C3Cl)F |
Introduction
Structural Characteristics
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Thiazepane Ring: This seven-membered ring is a key component, often associated with biological activity due to its ability to interact with various molecular targets.
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Dioxido Group: This adds to the compound's chemical reactivity and stability.
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Chlorophenyl Substituent: Enhances the compound's potential for biological activity.
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Fluoromethoxyphenyl Group: Contributes to the compound's lipophilicity and potential pharmacological effects.
Synthesis
The synthesis of such compounds typically involves multi-step organic reactions. A common approach might include:
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Cyclization Reactions: To form the thiazepane ring.
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Coupling Reactions: To link the thiazepane with the fluoromethoxyphenyl group.
Reaction conditions may involve solvents like dichloromethane and catalysts such as phase-transfer catalysts to enhance efficiency.
Potential Applications
Given its structural features, this compound could have applications in medicinal chemistry, particularly in drug discovery. Similar compounds have shown potential as:
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Pharmacological Agents: Due to their ability to interact with biological targets.
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Biological Probes: For studying cellular processes.
Research Findings
While specific research findings on this compound are not available, related compounds have shown promising biological activities. For instance, compounds with thiazepane rings have been explored for their potential therapeutic effects.
Data Table: Comparison with Similar Compounds
| Compound | Molecular Formula | Molecular Weight | Potential Applications |
|---|---|---|---|
| (7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(3-fluoro-4-methoxyphenyl)methanone | Not Available | Not Available | Medicinal Chemistry, Drug Discovery |
| 1-(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)pent-4-en-1-one | C17H20ClN3O3S2 | 413.9 g/mol | Medicinal Chemistry, Biological Activity |
| (7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone | Not Available | Not Available | Medicinal Chemistry, Pharmacological Effects |
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